Cas no 93236-67-0 (3-Butylidene-7-hydroxyphthalide)

• Product Name: 3-Butylidene-7-hydroxyphthalide
• CAS No: 93236-67-0
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 1980974
• PubChem ID: 5281559
• Update Time: 2025-04-21

3-Butylidene-7-hydroxyphthalide Chemical and Physical Properties

Names and Identifiers

• 3-[(Z)-Butylidene]-7-hydroxy-1(3H)-isobenzofuranone
• (3Z)-3-butylidene-7-hydroxy-2-benzofuran-1(3H)-one
• (3Z)-3-butylidene-7-hydroxy-2-benzofuran-1-one
• Q27105462
• (Z)-3-butylidene-7-hydroxyphthalide
• (3Z)-3-butylidene-7-hydroxyisobenzofuran-1(3H)-one
• 7-hydroxy-3-butylidenephthalide
• SCHEMBL11967649
• 3-Butylidene-7-hydroxyphthalide
• SCHEMBL3751329
• 1(3H)-Isobenzofuranone, 3-butylidene-7-hydroxy-, (3Z)-
• CHEBI:1458
• DTXSID301025422
• C09921
• senkyunolide B
• 93236-67-0
• (Z)-3-Butylidene-7-hydroxyisobenzofuran-1(3H)-one
• (3Z)-3-Butylidene-7-hydroxy-1(3H)-isobenzofuranone; Senkyunolide B

• Inchi： 1S/C12H12O3/c1-2-3-7-10-8-5-4-6-9(13)11(8)12(14)15-10/h4-7,13H,2-3H2,1H3/b10-7-
• InChI Key： XLFDJKJEYMKLJX-YFHOEESVSA-N
• SMILES： O1C(C2C(=CC=CC=2/C/1=C/CCC)O)=O

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.319
• Boiling Point: 375.3°C at 760 mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.666

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones